Tetramethyl 5',5',8',9'-tetramethyl-6'-[(naphthalen-2-yloxy)acetyl]-5',6'-dihydrospiro[1,3-dithiole-2,1'-thiopyrano[2,3-c]quinoline]-2',3',4,5-tetracarboxylate
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Overview
Description
Tetramethyl 5’,5’,8’,9’-tetramethyl-6’-[(naphthalen-2-yloxy)acetyl]-5’,6’-dihydrospiro[1,3-dithiole-2,1’-thiopyrano[2,3-c]quinoline]-2’,3’,4,5-tetracarboxylate is a complex organic compound with a unique structure that combines multiple functional groups
Preparation Methods
The synthesis of Tetramethyl 5’,5’,8’,9’-tetramethyl-6’-[(naphthalen-2-yloxy)acetyl]-5’,6’-dihydrospiro[1,3-dithiole-2,1’-thiopyrano[2,3-c]quinoline]-2’,3’,4,5-tetracarboxylate involves multiple steps, each requiring specific reaction conditions and reagentsIndustrial production methods may involve optimization of these steps to increase yield and purity while minimizing costs and environmental impact .
Chemical Reactions Analysis
Tetramethyl 5’,5’,8’,9’-tetramethyl-6’-[(naphthalen-2-yloxy)acetyl]-5’,6’-dihydrospiro[1,3-dithiole-2,1’-thiopyrano[2,3-c]quinoline]-2’,3’,4,5-tetracarboxylate undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and nucleophiles for substitution reactions. The major products formed from these reactions depend on the specific conditions and reagents used .
Scientific Research Applications
This compound has a wide range of scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules. In biology, it may be studied for its potential interactions with biological molecules and its effects on cellular processes. In medicine, researchers are exploring its potential as a therapeutic agent for various diseases. In industry, it may be used in the development of new materials with unique properties .
Mechanism of Action
The mechanism of action of Tetramethyl 5’,5’,8’,9’-tetramethyl-6’-[(naphthalen-2-yloxy)acetyl]-5’,6’-dihydrospiro[1,3-dithiole-2,1’-thiopyrano[2,3-c]quinoline]-2’,3’,4,5-tetracarboxylate involves its interaction with specific molecular targets and pathways within cells. These interactions can lead to changes in cellular processes, such as signal transduction, gene expression, and metabolic pathways. The exact molecular targets and pathways involved depend on the specific context in which the compound is used .
Comparison with Similar Compounds
When compared to similar compounds, Tetramethyl 5’,5’,8’,9’-tetramethyl-6’-[(naphthalen-2-yloxy)acetyl]-5’,6’-dihydrospiro[1,3-dithiole-2,1’-thiopyrano[2,3-c]quinoline]-2’,3’,4,5-tetracarboxylate stands out due to its unique combination of functional groups and structural features. Similar compounds include 3,5,5,9-Tetramethyl-4a,5,6,7,8,9-hexahydro-2H-benzo7annulene and 7-Acetyl-6-ethyl-1,1,4,4-tetramethyltetralin, which share some structural similarities but differ in their specific functional groups and applications .
Properties
Molecular Formula |
C38H35NO10S3 |
---|---|
Molecular Weight |
761.9 g/mol |
IUPAC Name |
tetramethyl 5',5',8',9'-tetramethyl-6'-(2-naphthalen-2-yloxyacetyl)spiro[1,3-dithiole-2,1'-thiopyrano[2,3-c]quinoline]-2',3',4,5-tetracarboxylate |
InChI |
InChI=1S/C38H35NO10S3/c1-19-15-24-25(16-20(19)2)39(26(40)18-49-23-14-13-21-11-9-10-12-22(21)17-23)37(3,4)32-27(24)38(28(33(41)45-5)29(50-32)34(42)46-6)51-30(35(43)47-7)31(52-38)36(44)48-8/h9-17H,18H2,1-8H3 |
InChI Key |
UGDHISGRPQWINP-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC2=C(C=C1C)N(C(C3=C2C4(C(=C(S3)C(=O)OC)C(=O)OC)SC(=C(S4)C(=O)OC)C(=O)OC)(C)C)C(=O)COC5=CC6=CC=CC=C6C=C5 |
Origin of Product |
United States |
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